3-Bromo-5-cyclopropoxy-2-fluoropyridine

• Molecular Formula: C8H7BrFNO
• Molecular Weight: 232.05 g/mol
• IUPAC Name: 3-bromo-5-cyclopropyloxy-2-fluoropyridine
• InChI: InChI=1S/C8H7BrFNO/c9-7-3-6(4-11-8(7)10)12-5-1-2-5/h3-5H,1-2H2
• InChI Key: HPGSOIGVCXMEGE-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=CC(=C(N=C2)F)Br

Description

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Bromo-5-cyclopropoxy-2-fluoropyridine typically involves multi-step reactions starting from commercially available pyridine derivatives. One common method involves the bromination of 5-cyclopropoxy-2-fluoropyridine using bromine or a brominating agent under controlled conditions. The reaction is usually carried out in an inert solvent such as dichloromethane at low temperatures to ensure selectivity and yield.

Industrial Production Methods

Industrial production of this compound may involve optimized synthetic routes to maximize yield and purity. This often includes the use of continuous flow reactors and advanced purification techniques such as recrystallization and chromatography. The choice of reagents and solvents is crucial to ensure the scalability and cost-effectiveness of the production process.

Chemical Reactions Analysis

Types of Reactions

3-Bromo-5-cyclopropoxy-2-fluoropyridine undergoes various types of chemical reactions, including:

Substitution Reactions: The bromine atom can be replaced by other nucleophiles such as amines, thiols, or alkoxides under suitable conditions.

Coupling Reactions: It can participate in Suzuki-Miyaura coupling reactions with boronic acids to form biaryl compounds.

Oxidation and Reduction: The compound can be oxidized or reduced to form different derivatives, although these reactions are less common.

Common Reagents and Conditions

Substitution Reactions: Typically carried out in polar aprotic solvents like dimethylformamide (DMF) with a base such as potassium carbonate.

Coupling Reactions: Palladium catalysts and bases like potassium phosphate are commonly used in these reactions.

Oxidation and Reduction: Reagents like hydrogen peroxide or sodium borohydride can be used for oxidation and reduction, respectively.

Major Products Formed

Substitution Reactions: Products include various substituted pyridines depending on the nucleophile used.

Coupling Reactions:

Scientific Research Applications

3-Bromo-5-cyclopropoxy-2-fluoropyridine has several scientific research applications:

Medicinal Chemistry: It is used as a building block in the synthesis of pharmaceutical compounds, particularly those targeting neurological and inflammatory diseases.

Material Science: The compound is used in the development of organic electronic materials due to its unique electronic properties.

Chemical Biology: It serves as a probe in studying biological pathways and interactions due to its ability to form stable complexes with biomolecules.

Mechanism of Action

The mechanism of action of 3-Bromo-5-cyclopropoxy-2-fluoropyridine depends on its application. In medicinal chemistry, it may act by binding to specific molecular targets such as enzymes or receptors, thereby modulating their activity. The presence of the bromine, cyclopropoxy, and fluorine groups can enhance its binding affinity and selectivity towards these targets. The exact pathways involved can vary depending on the specific biological system being studied.

Comparison with Similar Compounds

Chemical Identification

• IUPAC Name : 3-Bromo-5-cyclopropoxy-2-fluoropyridine
• CAS Number : 1243467-18-6
• Molecular Formula: C₈H₇BrFNO (calculated)
• Molecular Weight : 232.0 g/mol (calculated)
• Key Substituents :
  • Bromine at position 3
  • Fluorine at position 2
  • Cyclopropoxy (-O-C₃H₅) at position 5

This compound is a halogenated pyridine derivative with a unique cyclopropoxy group, a structural feature that distinguishes it from simpler bromo-fluoro pyridines. Its synthesis likely involves nucleophilic substitution or coupling reactions to introduce the cyclopropoxy moiety .

Comparison with Structurally Similar Compounds

Structural and Functional Group Analysis

The table below compares substituents, molecular weights, and key properties of 3-bromo-5-cyclopropoxy-2-fluoropyridine with analogous pyridine derivatives:

Compound Name	CAS Number	Molecular Formula	Molecular Weight (g/mol)	Substituents (Positions)	Key Functional Features
3-Bromo-5-cyclopropoxy-2-fluoropyridine	1243467-18-6	C₈H₇BrFNO	232.0 (calculated)	Br (3), F (2), O-C₃H₅ (5)	Ether (cyclopropoxy), halogenated
3-Bromo-2-fluoro-5-(trifluoromethyl)pyridine	Not available	C₆H₂BrF₄N	243.98	Br (3), F (2), CF₃ (5)	Trifluoromethyl, electron-withdrawing
3-Bromo-2-chloro-5-fluoropyridine	1211590-18-9	C₅H₂BrClFN	224.43 (calculated)	Br (3), Cl (2), F (5)	Mixed halogens, small substituents
5-Bromo-2-chloro-3-(trifluoromethyl)pyridine	Not available	C₆H₂BrClF₃N	260.44 (calculated)	Br (5), Cl (2), CF₃ (3)	Trifluoromethyl, halogenated
3-Bromo-5-fluoropyridine-2-carbaldehyde	1227603-05-5	C₆H₃BrFNO	204.00	Br (3), F (5), CHO (2)	Aldehyde group, reactive site

Key Observations :

• Halogen Positioning : Compounds such as 3-bromo-2-chloro-5-fluoropyridine (similarity score: 0.76) share halogen placement but lack the cyclopropoxy group, reducing steric hindrance .
• Functional Reactivity : The carbaldehyde group in 3-bromo-5-fluoropyridine-2-carbaldehyde enables nucleophilic addition reactions, unlike the target compound’s ether linkage .

Physicochemical Properties and Reactivity

• Electron Effects : The trifluoromethyl group in 3-bromo-2-fluoro-5-(trifluoromethyl)pyridine strongly withdraws electrons, making it less reactive toward electrophilic substitution compared to the target compound’s cyclopropoxy group .
• Thermal Stability: Bromine and fluorine substituents generally increase thermal stability, but the cyclopropoxy group’s strain may reduce stability relative to non-cyclic ethers .